Cas no 2138006-84-3 (Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate)

• Product Name: Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
• CAS No: 2138006-84-3
• MF: C₉H₁₂F₂O₂
• MW: 190.187190055847
• CID: 6023411
• PubChem ID: 165951653
• Update Time: 2025-06-08

Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-787149
• 2138006-84-3
• ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate
• Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

• Inchi： 1S/C9H12F2O2/c1-4-13-7(12)5-6-9(2,3)8(10)11/h8H,4H2,1-3H3
• InChI Key： PPCHXDMWCCQEEL-UHFFFAOYSA-N
• SMILES： FC(C(C#CC(=O)OCC)(C)C)F

Computed Properties

• Exact Mass: 190.08053595g/mol
• Monoisotopic Mass: 190.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate

Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2138006-84-3): A Comprehensive Overview

Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2138006-84-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in synthetic chemistry and drug development. The presence of both fluoro and ynoate functional groups in its molecular structure contributes to its distinct chemical behavior and reactivity, which are highly relevant in modern chemical biology.

The compound's molecular formula, C₉H₁₀F₂O₂, underscores its composition and the specific arrangement of its atoms. The difluoro substitution at the 5-position of the pentyl chain introduces electron-withdrawing effects, which can influence the compound's overall reactivity and stability. This feature is particularly intriguing for researchers exploring novel synthetic pathways and catalytic processes.

In recent years, Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate has been studied for its potential applications in the synthesis of bioactive molecules. The triple bond in the pent-2-ynoate moiety provides a versatile handle for further functionalization, enabling the construction of more complex structures. This aspect has made it a focal point in efforts to develop new pharmaceuticals and agrochemicals.

The use of this compound in pharmaceutical research has been particularly noteworthy. Its structural motif is reminiscent of several known drug candidates that have shown efficacy in preclinical studies. The fluorine atoms, in particular, are well-documented for their ability to modulate metabolic pathways and enhance binding affinity to biological targets. This has led to increased interest in exploring derivatives of Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate as potential lead compounds for drug discovery.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate. Molecular modeling studies have demonstrated that the compound can adopt multiple conformations depending on its environment, which could be exploited for designing more effective drugs. These studies have also revealed insights into its interaction with biological molecules, providing a foundation for rational drug design.

The synthesis of Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate presents unique challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more accessible than ever before. Catalytic processes have been optimized to improve yields and reduce byproduct formation. These advancements are crucial for ensuring that researchers can obtain sufficient quantities of the compound for their studies without compromising purity.

In conclusion, Ethyl 5,5-difluoro-4,4-dimethylpent-2-ynoate (CAS No. 2138006-84-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features and promising properties make it an attractive candidate for further exploration in synthetic chemistry and drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of chemical biology.